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Introduction: The "Surface vs. Internal" Dilemma
In drug development—particularly with Antibody-Drug Conjugates (ADCs), G-Protein Coupled

Receptors (GPCRs), and viral vectors—total binding affinity (

) is an insufficient metric. The therapeutic efficacy often depends on internalization: the cargo
must traverse the plasma membrane to release its payload or trigger intracellular signaling.[1]

Standard flow cytometry measures total fluorescence associated with a cell. It cannot

inherently distinguish between a ligand docked on the surface and one sequestered in an

endosome. To resolve this, we employ proteolytic stripping (Trypsin Wash) or acidic

dissociation (Acid Wash) to remove the surface pool, leaving only the internalized signal.

This guide details the Trypsin Wash protocol, a robust enzymatic method that serves as a "self-

validating" system for adherent cell lines, and compares it against the common Acid Wash

alternative.

Mechanism of Action: Proteolytic Stripping

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1574878#bc-rfq
https://www.creative-biolabs.com/resource/adc/pdf/com/downloads/Antibody-Internalization-Assay-Creative-Biolabs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding why we choose Trypsin over alternatives is critical for experimental design.

The Principle: Trypsin is a serine protease that cleaves peptides on the C-terminal side of

Lysine and Arginine residues. Most cell surface receptors (e.g., EGFR, HER2, Transferrin

Receptor) extend into the extracellular space.

The Stripping Effect: When applied to cells, Trypsin cleaves the extracellular domain (ECD)

of the receptor. If a fluorescent ligand is bound to this ECD, it is released into the

supernatant.

The Protected Pool: Ligands that have been internalized (endocytosed) are protected by the

plasma membrane and are inaccessible to the enzyme.

The Readout:

High Signal: Indicates successful internalization (fluorophore protected inside).

Loss of Signal: Indicates surface retention (fluorophore stripped away).

Workflow Logic Diagram
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Result: Signal Lost
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If Surface Bound
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Figure 1: Logic flow of the Trypsin Stripping Assay.[2] Note that the 4°C control serves as the

baseline for stripping efficiency.
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The "Gold Standard" Trypsin Protocol
This protocol is optimized for adherent cells (e.g., HeLa, HEK293, CHO) where Trypsin serves

the dual purpose of cell detachment and surface stripping.

Reagents:

Ligand: Fluorophore-conjugated antibody or ligand (avoid secondary detection if possible to

reduce variability).

Binding Buffer: PBS + 1% BSA + 0.1% NaN3 (Sodium Azide inhibits ATP-dependent

endocytosis).

Stripping Buffer: 0.25% Trypsin-EDTA (Pre-warmed to 37°C).

Quench Media: DMEM + 10% FBS (or Trypsin Inhibitor).

Step-by-Step Methodology
Pulse (Binding):

Detach cells (using non-enzymatic dissociation like EDTA or scraping) and count.

Resuspend

cells/mL in ice-cold Binding Buffer.

Add fluorescent ligand at saturating concentration.

Incubate for 30-45 minutes on ice (4°C).

Scientific Note: The 4°C temperature rigidifies the lipid membrane, thermodynamically

blocking endocytosis while allowing surface binding.

Chase (Internalization Trigger):

Wash cells 2x with cold PBS to remove unbound ligand.

Resuspend in pre-warmed complete media (37°C).
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Split the sample:

Tube A (Surface Control): Keep at 4°C.

Tube B (Internalization): Incubate at 37°C for the desired timepoint (e.g., 30, 60, 120

min).

The Trypsin Strip (The Critical Step):

Centrifuge both Tube A and Tube B.

Aspirate supernatant.

Resuspend pellets in 0.25% Trypsin-EDTA.

Incubate for 5–10 minutes at 37°C.

Critical Causality: This step detaches any aggregates and cleaves the surface receptors.

While 37°C theoretically permits trafficking, the protease activity destroys the receptor's

capacity to internalize before significant trafficking occurs in this short window.

Quench and Analyze:

Add 5 volumes of ice-cold Quench Media (FBS neutralizes Trypsin).

Wash 2x with ice-cold PBS.

Analyze via Flow Cytometry.[1][3][4][5][6][7]

Comparative Analysis: Trypsin vs. Acid Wash
While Trypsin is powerful, it is not universal. The Acid Wash (Glycine-HCl) is the primary

alternative.
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Feature Trypsin Wash (Proteolytic) Acid Wash (Glycine-HCl)

Mechanism
Irreversible enzymatic

cleavage of receptor ECD.

Reversible disruption of

ionic/H-bond interactions.

Efficiency

High (>95%).[8] Very few

ligands survive protease

treatment.

Variable. High-affinity

antibodies (

) often resist acid stripping.

Cell Health

Moderate impact. Cells remain

viable but lose surface

proteins.

Harsh. Low pH (2.0–3.0) can

damage membrane integrity if

prolonged.

Reversibility
No. Receptors must be re-

synthesized.

Yes. Cells can often be re-

stained immediately.

Best Use Case
Adherent cells; Robust protein

receptors; High-affinity ligands.

Suspension cells; Receptors

sensitive to proteolysis;

Kinetics studies.

Data Interpretation Table (Expected MFI Results)
Sample Condition Trypsin Treated?

Expected Signal
(MFI)

Biological Meaning

4°C Control No High (100%)
Total Surface Binding

(Baseline)

4°C Control Yes Low (<5%)

Validation: Confirming

Trypsin effectively

strips surface.

37°C Sample No High
Total (Surface +

Internal)

37°C Sample Yes Medium

The Result:

Represents the

Internalized Fraction

only.
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Validation & Self-Validating Systems
A protocol is only trustworthy if it includes controls that prove it worked.

The "Stripping Efficiency" Control: You must include a sample kept constantly at 4°C (Step 2,

Tube A) and treat it with Trypsin.

Success: Signal drops to near background (autofluorescence).

Failure:[8] Signal remains high. This indicates the ligand is resistant to Trypsin or the

incubation time was too short.

Viability Dye Integration: Trypsinized cells are stressed. Always include a viability dye (e.g.,

7-AAD or DAPI) to gate out dead cells. Dead cells have compromised membranes and will

non-specifically uptake fluorescence, creating false-positive "internalization" data.

Confocal Confirmation: While flow cytometry provides population-level statistics, perform a

spot-check with confocal microscopy on the "Trypsin-resistant" population to visually confirm

the fluorescence is punctate (endosomal) and not a diffuse surface haze.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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